3beta-Hydroxyporiferast-5-en-7-one
3beta-Hydroxyporiferast-5-en-7-one
Brand Name:
Vulcanchem
CAS No.:
145163-97-9
VCID:
VC0179900
InChI:
InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h17-20,22-25,27,30H,7-16H2,1-6H3/t19-,20+,22+,23-,24+,25+,27+,28+,29-/m1/s1
SMILES:
CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C
Molecular Formula:
C29H48O2
Molecular Weight:
428.7 g/mol
3beta-Hydroxyporiferast-5-en-7-one
CAS No.: 145163-97-9
Main Products
VCID: VC0179900
Molecular Formula: C29H48O2
Molecular Weight: 428.7 g/mol
| CAS No. | 145163-97-9 |
|---|---|
| Product Name | 3beta-Hydroxyporiferast-5-en-7-one |
| Molecular Formula | C29H48O2 |
| Molecular Weight | 428.7 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-3-hydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one |
| Standard InChI | InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h17-20,22-25,27,30H,7-16H2,1-6H3/t19-,20+,22+,23-,24+,25+,27+,28+,29-/m1/s1 |
| Standard InChIKey | ICFXJOAKQGDRCT-HPYBIPJLSA-N |
| Isomeric SMILES | CC[C@@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C=C4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C |
| Appearance | Powder |
| PubChem Compound | 6914805 |
| Last Modified | Nov 11 2021 |
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